Cas no 52392-65-1 (2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-)

• Product Name: 2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-
• CAS No: 52392-65-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 359739
• PubChem ID: 25021438
• Update Time: 2025-04-19

2-Propenoic acid, 3-phenyl-, butyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, butyl ester, (Z)-
• 52392-65-1
• BUTYL (2Z)-3-PHENYLPROP-2-ENOATE
• Butyl phenylacrylate
• butyl (Z)-3-phenylprop-2-enoate
• (Z)-Butyl 3-phenylacrylate
• 3-Phenyl-acrylic acid, butyl ester
• FEMA 2192
• Butyl 3-phenylpropenoate
• (Z)-Butyl3-phenylacrylate
• Butyl-beta-phenylacrylate

• Inchi： 1S/C13H16O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-10H,2-3,11H2,1H3/b10-9-
• InChI Key： OHHIVLJVBNCSHV-KTKRTIGZSA-N
• SMILES： O(C(/C=C\C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3